Cas no 1894566-00-7 (tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate
• CAS No: 1894566-00-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5685609
• PubChem ID: 116861167
• Update Time: 2025-05-20

tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate
• EN300-2456845
• 1894566-00-7

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13(4)8-10(14)9-6-5-7-9/h9-10,14H,5-8H2,1-4H3
• InChI Key： HYUYTXYQRAFUIQ-UHFFFAOYSA-N
• SMILES： OC(CN(C)C(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate (CAS No. 1894566-00-7)

tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate (CAS No. 1894566-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique combination of a cyclobutyl ring and a hydroxyethyl group, making it a valuable intermediate in the synthesis of complex molecules. Its tert-butyl carbamate moiety further enhances its stability, which is critical for applications in drug discovery and development.

In recent years, the demand for N-methylcarbamate derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate for their potential role in designing enzyme inhibitors and receptor modulators. The presence of both hydrophilic and hydrophobic groups in its structure allows for fine-tuning of pharmacokinetic properties, a hot topic in modern drug design.

The synthesis of CAS No. 1894566-00-7 involves multi-step organic reactions, often starting from cyclobutane derivatives. One common approach includes the Grignard reaction to introduce the hydroxyethyl group, followed by carbamate formation using tert-butoxycarbonyl (Boc) protecting groups. This methodology aligns with the growing trend of green chemistry, as researchers seek to minimize waste and improve atom economy.

From an industrial perspective, tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate is often discussed in the context of scale-up challenges and process optimization. Companies are investing in continuous flow chemistry to produce such intermediates more efficiently, addressing the need for cost-effective and sustainable manufacturing. These advancements are particularly relevant given the rising interest in personalized medicine and orphan drugs, where small-batch production is essential.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. The cyclobutyl ring’s unique strain and conformational flexibility often lead to interesting spectral features, making it a subject of study in structural elucidation workshops. Additionally, the compound’s chirality at the hydroxy-bearing carbon opens doors for research into enantioselective synthesis, a key area in asymmetric catalysis.

In the realm of computational chemistry, tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate serves as a model for studying molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses. Its balanced lipophilicity (LogP) and hydrogen-bonding capacity make it a useful probe for understanding drug-receptor interactions. These studies are frequently cited in discussions about AI-driven drug discovery, a trending topic in both academic and industrial circles.

Safety and handling of CAS No. 1894566-00-7 follow standard laboratory protocols for carbamate compounds. While not classified as hazardous, proper storage under anhydrous conditions is recommended to prevent degradation. This aligns with the broader industry shift toward EHS (Environmental, Health, and Safety) compliance, a major concern for chemical manufacturers worldwide.

The future outlook for tert-butyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate is closely tied to innovations in bioconjugation and prodrug development. Its structural motifs are being explored for targeted drug delivery systems, particularly in oncology and neurology research. As the scientific community continues to prioritize translational research, compounds like this will remain at the forefront of cutting-edge therapeutics.